Cas no 1256818-99-1 (1H-Pyrazolo[3,4-b]pyridin-5-ol)

• Product Name: 1H-Pyrazolo[3,4-b]pyridin-5-ol
• CAS No: 1256818-99-1
• MF: C₆H₅N₃O
• MW: 135.123400449753
• MDL: MFCD18255090
• CID: 2128741
• PubChem ID: 119097644
• Update Time: 2025-06-08

1H-Pyrazolo[3,4-b]pyridin-5-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-b]pyridin-5-ol
• AS-53443
• SY058603
• 2H-pyrazolo[3,4-b]pyridin-5-ol
• 5-Hydroxypyrazolo[3,4-b]pyridine
• AKOS028113486
• 4,5-Dihydroxy-3,6-bis[2-(4-methyl-2-sulfophenyl)diazenyl]-2,7-naphthalenedisulfonic Acid; 3,6-Bis(o-sulfo-p-methylphenylazo)chromotropic Acid; 4,5-Dihydroxy-3,6-bis[(4-methyl-2-sulfophenyl)azo]-2,7-naphthalenedisulfonic Acid; 4,5-Dihydroxy-3,6-bis[2-(4-methyl-2-sulfophenyl)diazenyl]-2,7-naphthalenedisulfonic Acid
• CS-0052520
• EN300-3173599
• Dimethyl sulfonazo lll (Technical Grade)
• 1256818-99-1
• SB13429
• DB-345759
• P16495
• SCHEMBL20674185
• MFCD18255090

• MDL： MFCD18255090
• Inchi： 1S/C6H5N3O/c10-5-1-4-2-8-9-6(4)7-3-5/h1-3,10H,(H,7,8,9)
• InChI Key： OXUHIVULCFBZCD-UHFFFAOYSA-N
• SMILES： OC1=CN=C2C(C=NN2)=C1

Computed Properties

• Exact Mass: 135.043261791g/mol
• Monoisotopic Mass: 135.043261791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 1H-Pyrazolo[3,4-b]pyridin-5-ol

Recent Advances in the Study of 1H-Pyrazolo[3,4-b]pyridin-5-ol (CAS: 1256818-99-1) in Chemical Biology and Pharmaceutical Research

1H-Pyrazolo[3,4-b]pyridin-5-ol (CAS: 1256818-99-1) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound belongs to the pyrazolopyridine family, which is known for its broad spectrum of biological activities, including kinase inhibition, anti-inflammatory effects, and anticancer properties. The unique structural features of 1H-Pyrazolo[3,4-b]pyridin-5-ol make it a promising scaffold for the development of novel therapeutic agents.

Recent studies have focused on the synthesis and optimization of 1H-Pyrazolo[3,4-b]pyridin-5-ol derivatives to enhance their pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that modifications at the 3- and 4-positions of the pyrazolopyridine core could significantly improve the compound's selectivity for specific kinase targets, such as JAK2 and FLT3. These findings highlight the potential of 1H-Pyrazolo[3,4-b]pyridin-5-ol as a lead compound for the treatment of hematological malignancies.

In addition to its kinase inhibitory activity, 1H-Pyrazolo[3,4-b]pyridin-5-ol has also been investigated for its role in modulating immune responses. A 2022 study in Nature Chemical Biology revealed that this compound can act as a potent inhibitor of the NLRP3 inflammasome, a key player in inflammatory diseases such as gout and Alzheimer's disease. The study provided mechanistic insights into how 1H-Pyrazolo[3,4-b]pyridin-5-ol interacts with NLRP3, paving the way for the development of new anti-inflammatory drugs.

Another area of interest is the application of 1H-Pyrazolo[3,4-b]pyridin-5-ol in the field of chemical biology. Researchers have utilized this compound as a chemical probe to study protein-protein interactions and signal transduction pathways. For example, a 2023 paper in ACS Chemical Biology described the use of 1H-Pyrazolo[3,4-b]pyridin-5-ol-based probes to visualize the dynamics of kinase activity in live cells, offering new tools for understanding cellular processes at the molecular level.

Despite these advancements, challenges remain in the development of 1H-Pyrazolo[3,4-b]pyridin-5-ol-based therapeutics. Issues such as poor solubility, metabolic instability, and off-target effects need to be addressed through further structural optimization and formulation strategies. Recent efforts have explored the use of prodrug approaches and nanotechnology-based delivery systems to overcome these limitations, as reported in a 2023 review article in Advanced Drug Delivery Reviews.

In conclusion, 1H-Pyrazolo[3,4-b]pyridin-5-ol (CAS: 1256818-99-1) represents a promising scaffold for drug discovery and chemical biology research. Its diverse biological activities and potential for structural modification make it a valuable tool for developing novel therapeutics targeting a range of diseases. Future research should focus on addressing the current limitations and exploring new applications of this compound in precision medicine and personalized therapies.